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Compound of Interest

Compound Name: Methyl 3-bromopropiolate

Cat. No.: B1362460 Get Quote

Note to the reader: This technical guide focuses on Methyl 3-bromopropionate, as requested. It

is important to distinguish this compound from Methyl 3-bromopropiolate, which contains a

carbon-carbon triple bond and possesses different chemical properties and reactivity. The

prevalence of data and applications strongly suggests that Methyl 3-bromopropionate is the

compound of interest for this technical overview.

Introduction
Methyl 3-bromopropionate is a versatile chemical intermediate widely utilized in the fields of

organic synthesis, pharmaceutical development, and agrochemical formulation.[1][2] Its

structure, which incorporates both a reactive bromine atom and an ester functional group,

makes it a valuable building block for the synthesis of more complex molecules.[3] The bromine

atom serves as a good leaving group in nucleophilic substitution reactions, while the methyl

ester can undergo various transformations, allowing for the introduction of diverse

functionalities into a target molecule. This guide provides a comprehensive overview of the

structure, properties, synthesis, and applications of methyl 3-bromopropionate for researchers,

scientists, and professionals in drug development.

Physicochemical and Spectroscopic Data
The physical and spectroscopic properties of methyl 3-bromopropionate are crucial for its

handling, characterization, and use in chemical reactions. These properties are summarized in

the tables below.
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Physicochemical Properties
Property Value Reference

Molecular Formula C4H7BrO2 [4]

Molecular Weight 167.00 g/mol [4][5]

CAS Number 3395-91-3 [5][6]

Appearance Colorless to light yellow liquid

Density 1.53 g/mL at 25 °C [7][8]

Boiling Point 64-66 °C at 18 mmHg [7][8]

Flash Point 75 °C (167 °F) - closed cup [7]

Refractive Index (n20/D) 1.458 [7][8]

Solubility Immiscible in water [4]

Spectroscopic Data
Spectroscopy Key Peaks/Signals Reference

¹H NMR

Spectra available,

characteristic peaks for -

OCH3, -CH2Br, and -CH2CO-

protons.

[9]

Mass Spectrometry (MS) Molecular ion peak at m/z 166. [10][11]

Infrared (IR) Spectroscopy

Spectra available, showing

characteristic C=O and C-Br

stretches.

[12][13][14]

¹³C NMR
Spectra available for detailed

structural elucidation.

Raman Spectroscopy Spectra available. [14]
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Methyl 3-bromopropionate can be synthesized through several methods. The most common

and well-documented procedures involve the addition of hydrogen bromide to methyl acrylate

or the esterification of 3-bromopropionic acid.

Synthesis via Hydrobromination of Methyl Acrylate
A widely used method for preparing methyl 3-bromopropionate is the direct addition of

anhydrous hydrogen bromide to methyl acrylate. This electrophilic addition reaction proceeds

with high yield.

Preparation of Methyl Acrylate: A 60% solution of methyl acrylate in methanol is washed with

a 7% sodium sulfate solution. The separated methyl acrylate layer is then dried over

anhydrous sodium sulfate. Hydroquinone is added as a polymerization inhibitor.

Reaction Setup: The dried methyl acrylate is dissolved in anhydrous ether and placed in a

round-bottomed flask equipped with a gas inlet tube and a drying tube. The flask is cooled in

an ice bath.

Addition of Hydrogen Bromide: Anhydrous hydrogen bromide gas is passed into the cooled

solution. The reaction is exothermic.

Reaction Completion and Work-up: After the addition is complete, the flask is allowed to

stand at room temperature for approximately 20 hours.

Purification: The ether is removed by distillation. The residue is then distilled under reduced

pressure to yield pure methyl 3-bromopropionate, which typically distills at 64–66°C/18

mmHg. The yield for this procedure is reported to be in the range of 80-84%.
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Caption: Workflow for the synthesis of Methyl 3-Bromopropionate.

Applications in Drug Development and Organic
Synthesis
Methyl 3-bromopropionate is a key building block in the synthesis of a variety of organic

molecules due to its bifunctional nature.

Pharmaceutical Intermediate: It serves as a crucial intermediate in the production of various

active pharmaceutical ingredients (APIs).[3] Its reactivity allows for the introduction of a
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three-carbon chain with a terminal ester functionality, a common structural motif in drug

molecules. It is particularly used in the development of anti-inflammatory and analgesic

drugs.[1]

Nucleophilic Substitution: The carbon-bromine bond is susceptible to nucleophilic attack,

enabling the introduction of a wide range of functional groups. This is a cornerstone of its

utility in creating diverse molecular scaffolds.[3]

Synthesis of Complex Molecules: It has been utilized in the synthesis of spiroanellated γ-

lactones, pinacols, and other complex heterocyclic systems.[5][7][15] These structures are of

significant interest in medicinal chemistry for their potential biological activities.

Agrochemicals: Similar to its role in pharmaceuticals, it is also used in the formulation of

pesticides and herbicides.[2]

As methyl 3-bromopropionate is a synthetic building block, it is not typically involved in direct

modulation of signaling pathways. Instead, it is a precursor to larger, more complex molecules

that may have biological activity.

Safety and Handling
Methyl 3-bromopropionate is a combustible liquid and is harmful if swallowed. It can cause skin

and serious eye irritation.[14] Appropriate personal protective equipment (PPE), including

gloves and safety glasses, should be worn when handling this chemical.
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Hazard Statement GHS Classification Precautionary Measures

H227 Combustible liquid

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

H302 Harmful if swallowed

Do not eat, drink or smoke

when using this product. Rinse

mouth if swallowed.

H315 Causes skin irritation

Wash skin thoroughly after

handling. Wear protective

gloves.

H319 Causes serious eye irritation

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes.

H335 May cause respiratory irritation

Avoid breathing vapor. Use

only outdoors or in a well-

ventilated area.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. store.p212121.com [store.p212121.com]

3. nbinno.com [nbinno.com]

4. Methyl 3-bromopropionate, 97% | Fisher Scientific [fishersci.ca]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1362460?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/06991
https://store.p212121.com/Methyl-3-bromopropionate/
https://www.nbinno.com/article/pharmaceutical-intermediates/methyl-3-bromopropanoate-your-go-to-pharmaceutical-synthesis-pc
https://www.fishersci.ca/shop/products/methyl-3-bromopropionate-97-acros-organics-3/p-161009
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 3-溴丙酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]

6. Methyl 3-bromopropionate- 3395-91-3 [ganeshremedies.com]

7. 3-ブロモプロピオン酸メチル 97% | Sigma-Aldrich [sigmaaldrich.com]

8. chembk.com [chembk.com]

9. Methyl 3-bromopropionate(3395-91-3) 1H NMR spectrum [chemicalbook.com]

10. Methyl 3-bromopropionate(3395-91-3) MS spectrum [chemicalbook.com]

11. Propanoic acid, 3-bromo-, methyl ester [webbook.nist.gov]

12. Methyl 3-bromopropionate(3395-91-3) IR Spectrum [chemicalbook.com]

13. dev.spectrabase.com [dev.spectrabase.com]

14. Methyl 3-bromopropanoate | C4H7BrO2 | CID 76934 - PubChem
[pubchem.ncbi.nlm.nih.gov]

15. Methyl 3-bromopropionate | 3395-91-3 [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 3-
Bromopropionate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362460#methyl-3-bromopropiolate-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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